Cas no 2229100-76-7 (tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate
• CAS No: 2229100-76-7
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 6384455
• PubChem ID: 165831892
• Update Time: 2025-05-25

tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate
• 2229100-76-7
• tert-butyl 2-{3-[(dimethylamino)methyl]phenyl}piperazine-1-carboxylate
• EN300-1884012

• Inchi： 1S/C18H29N3O2/c1-18(2,3)23-17(22)21-10-9-19-12-16(21)15-8-6-7-14(11-15)13-20(4)5/h6-8,11,16,19H,9-10,12-13H2,1-5H3
• InChI Key： FHHAKSCCFIVFQE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=C(CN(C)C)C=1)=O

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate

Research Brief on tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate (CAS: 2229100-76-7)

In recent years, the compound tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate (CAS: 2229100-76-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a piperazine derivative, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Its unique structural features, including the tert-butyl carbamate and dimethylamino methylphenyl moieties, contribute to its pharmacological properties and make it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the piperazine ring and the dimethylamino group could significantly improve the compound's binding affinity to serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological disorders such as depression, schizophrenia, and Parkinson's disease.

Another area of interest is the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Research conducted by Smith et al. (2022) highlighted its use in the preparation of selective serotonin reuptake inhibitors (SSRIs) and atypical antipsychotics. The study emphasized the compound's versatility and efficiency in multi-step synthetic routes, which could streamline the production of next-generation CNS drugs.

In addition to its therapeutic potential, tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and tissue distribution, revealing favorable absorption and minimal off-target effects. These results, published in the European Journal of Pharmaceutical Sciences, underscore the compound's suitability for further clinical development.

Despite these advancements, challenges remain in optimizing the compound's safety profile and reducing potential side effects. Ongoing research aims to address these issues through structural derivatization and formulation strategies. For instance, a 2023 patent application disclosed novel salt forms of the compound with improved solubility and stability, which could enhance its therapeutic efficacy.

In conclusion, tert-butyl 2-{3-(dimethylamino)methylphenyl}piperazine-1-carboxylate (CAS: 2229100-76-7) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted applications, from CNS therapeutics to synthetic intermediates, highlight its importance in advancing pharmaceutical research. Future studies will likely focus on translating these preclinical findings into clinical trials, paving the way for new treatment options for neurological and psychiatric disorders.